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Compound of Interest

Compound Name: Iso-propyl 4-hydroxyphenylacetate

Cat. No.: B1640225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of iso-propyl 4-hydroxyphenylacetate
(isopropylparaben) with other widely used parabens, namely methylparaben, ethylparaben,

propylparaben, and butylparaben. The information presented is supported by experimental data

to assist researchers, scientists, and drug development professionals in making informed

decisions regarding the selection and application of these preservatives.

Chemical and Physical Properties
Parabens are esters of p-hydroxybenzoic acid and are extensively used as preservatives in

pharmaceuticals, cosmetics, and food products due to their broad-spectrum antimicrobial

activity.[1][2] Their efficacy and physicochemical properties are largely influenced by the length

and structure of their alkyl side chains.[2]

Table 1: Comparison of Chemical and Physical Properties of Common Parabens
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Property
Methylpara
ben

Ethylparabe
n

Propylpara
ben

Isopropylpa
raben

Butylparabe
n

IUPAC Name

Methyl 4-

hydroxybenz

oate

Ethyl 4-

hydroxybenz

oate

Propyl 4-

hydroxybenz

oate

Propan-2-yl

4-

hydroxybenz

oate

Butyl 4-

hydroxybenz

oate

CAS Number 99-76-3 120-47-8 94-13-3 4191-73-5 94-26-8

Molecular

Formula
C₈H₈O₃ C₉H₁₀O₃ C₁₀H₁₂O₃ C₁₀H₁₂O₃ C₁₁H₁₄O₃

Molecular

Weight (

g/mol )

152.15 166.17 180.20 180.20 194.23

Melting Point

(°C)
125-128 116-118 96-99 84-86 68-71

Water

Solubility (

g/100g at

25°C)

0.25 0.17 0.05 0.07 0.02

LogP

(Octanol-

Water

Partition

Coefficient)

1.96 2.47 3.04 2.90 3.57

Antimicrobial Efficacy
The antimicrobial activity of parabens generally increases with the length of the alkyl chain.[2]

[3] This is attributed to their mechanism of action, which involves the disruption of microbial

membrane transport processes and inhibition of DNA and RNA synthesis.[2] Longer alkyl

chains enhance lipophilicity, facilitating greater interaction with the microbial cell membrane.

Table 2: Minimum Inhibitory Concentration (MIC) of Parabens against Representative

Microorganisms
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Microorgani
sm

Methylpara
ben (%)

Ethylparabe
n (%)

Propylpara
ben (%)

Isopropylpa
raben (%)

Butylparabe
n (%)

Staphylococc

us aureus
0.10 - 0.20 0.05 - 0.10 0.02 - 0.05 0.03 - 0.06 0.01 - 0.02

Escherichia

coli
0.10 - 0.20 0.10 - 0.15 0.05 - 0.10 0.06 - 0.12 0.02 - 0.05

Pseudomona

s aeruginosa
> 0.20 > 0.20 0.10 - 0.20 0.15 - >0.20 0.05 - 0.10

Candida

albicans
0.10 - 0.15 0.05 - 0.10 0.02 - 0.05 0.03 - 0.07 0.01 - 0.02

Aspergillus

niger
0.05 - 0.10 0.02 - 0.05 0.01 - 0.02 0.01 - 0.03 < 0.01

(Data compiled from multiple sources. Specific MIC values can vary based on the test method

and specific strain.)

Estrogenic Activity
Parabens are known to exhibit weak estrogenic activity by binding to estrogen receptors (ERα

and ERβ).[4] This activity is a key consideration in their safety assessment. The estrogenic

potency of parabens also correlates with the length and structure of the alkyl chain, with longer

and branched chains generally showing higher activity.[4]

Table 3: In Vitro Estrogenic Activity of Parabens
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Paraben Assay Type Endpoint EC₅₀ (μM)
Relative
Potency
(Estradiol = 1)

Methylparaben
Yeast Estrogen

Screen (YES)

β-galactosidase

activity
~180 ~1 x 10⁻⁶

Ethylparaben
Yeast Estrogen

Screen (YES)

β-galactosidase

activity
~10 ~1.8 x 10⁻⁵

Propylparaben
Yeast Estrogen

Screen (YES)

β-galactosidase

activity
~3.3 ~5.5 x 10⁻⁵

Isopropylparaben

ER

Transcriptional

Activation

Luciferase

activity
~5.0 ~3.6 x 10⁻⁵

Butylparaben
Yeast Estrogen

Screen (YES)

β-galactosidase

activity
~1.2 ~1.5 x 10⁻⁴

(EC₅₀ values are approximate and can vary between studies and assay systems.)
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(ERα / ERβ)
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Dimerization

Heat Shock Proteins
(HSP90)

Inactive ER-HSP Complex Dissociation
Estrogen Response Element

(on DNA)
Binding

cluster_nucleus

Gene Transcription
Activation

mRNA Estrogenic Proteins
Translation

Prepare serial two-fold dilutions of parabens
in sterile broth in a 96-well microtiter plate.

Inoculate each well with a standardized suspension
of the test microorganism (e.g., 5 x 10^5 CFU/mL).

Include positive (microorganism, no paraben)
and negative (broth only) controls.

Incubate the plate at the optimal temperature
for the microorganism (e.g., 37°C for 18-24 hours).

Visually inspect for turbidity or use a plate reader
to determine the lowest concentration with no visible growth.

This concentration is the Minimum Inhibitory
Concentration (MIC).
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Prepare serial dilutions of test parabens
and a positive control (e.g., 17β-estradiol).

Add dilutions to a 96-well plate and
allow the solvent to evaporate.

Add a culture of recombinant yeast containing the
human estrogen receptor (hER) and a reporter gene (lacZ).

Incubate the plate for 2-3 days at 32°C.

Add a chromogenic substrate for β-galactosidase
(e.g., CPRG).

Measure the color change spectrophotometrically.
The intensity is proportional to estrogenic activity.

Calculate EC50 values from the dose-response curve.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://en.wikipedia.org/wiki/YES_and_YAS_assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC9096491/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9096491/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10217790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10217790/
https://pubmed.ncbi.nlm.nih.gov/19101832/
https://pubmed.ncbi.nlm.nih.gov/19101832/
https://pubmed.ncbi.nlm.nih.gov/19101832/
https://www.benchchem.com/product/b1640225#comparing-iso-propyl-4-hydroxyphenylacetate-to-other-parabens
https://www.benchchem.com/product/b1640225#comparing-iso-propyl-4-hydroxyphenylacetate-to-other-parabens
https://www.benchchem.com/product/b1640225#comparing-iso-propyl-4-hydroxyphenylacetate-to-other-parabens
https://www.benchchem.com/product/b1640225#comparing-iso-propyl-4-hydroxyphenylacetate-to-other-parabens
https://www.benchchem.com/product/b1640225#comparing-iso-propyl-4-hydroxyphenylacetate-to-other-parabens
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1640225?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

